Cas no 1692773-50-4 (1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene)

• Product Name: 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene
• CAS No: 1692773-50-4
• MF: C₁₃H₁₆FIO
• MW: 334.168419837952
• CID: 6323283
• PubChem ID: 106204755
• Update Time: 2025-10-19

1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene
• 1692773-50-4
• EN300-1134428
• 1-[1-(2-cyclopropylethoxy)-2-iodoethyl]-2-fluorobenzene

• Inchi： 1S/C13H16FIO/c14-12-4-2-1-3-11(12)13(9-15)16-8-7-10-5-6-10/h1-4,10,13H,5-9H2
• InChI Key： WUGIEZMLYQZRLM-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1F)OCCC1CC1

Computed Properties

• Exact Mass: 334.02299g/mol
• Monoisotopic Mass: 334.02299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene

Comprehensive Overview of 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene (CAS No. 1692773-50-4)

The compound 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene (CAS No. 1692773-50-4) is a highly specialized aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl ether linkage and an iodoethyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing fluorinated drug candidates, a trending topic in medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene aligns with this trend, as its 2-fluorobenzene core is a key scaffold in many FDA-approved drugs. The compound’s iodine substituent also enables palladium-catalyzed reactions, a hot topic in organic synthesis forums and AI-driven research platforms. Users frequently search for "fluorobenzene derivatives in drug discovery" or "iodoethyl applications in catalysis," highlighting the relevance of this molecule.

From a synthetic perspective, the cyclopropylethoxy group in CAS No. 1692773-50-4 offers steric and electronic modulation, which is critical for tuning the reactivity of adjacent functional groups. This property is particularly valuable in designing kinase inhibitors or GPCR-targeted therapeutics, areas dominating current pharmaceutical pipelines. Additionally, the compound’s stability under mild conditions makes it a preferred choice for high-throughput screening (HTS) workflows, another frequently searched term in AI-driven drug development discussions.

Environmental and regulatory considerations are also pivotal in modern chemical research. While 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene is not classified as hazardous, its synthesis and handling require standard safety protocols. Researchers often inquire about "green chemistry approaches for halogenated intermediates" or "scalable routes to fluorinated aromatics," reflecting the industry’s shift toward sustainable practices. This compound’s compatibility with flow chemistry techniques further enhances its appeal, as continuous manufacturing gains traction in academia and industry.

In summary, 1-1-(2-cyclopropylethoxy)-2-iodoethyl-2-fluorobenzene (CAS No. 1692773-50-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural attributes cater to cutting-edge applications, from precision medicine to catalysis, while aligning with global trends like sustainability and AI-aided molecular design. As interest in fluorinated building blocks grows, this compound is poised to remain a focal point in research and development.